Tert-butyl 5-[1-(methylamino)ethyl]-1H-1,2,4-triazole-3-carboxylate

• IUPAC Name: tert-butyl 5-[1-(methylamino)ethyl]-1H-1,2,4-triazole-3-carboxylate
• InChI: InChI=1S/C10H18N4O2/c1-6(11-5)7-12-8(14-13-7)9(15)16-10(2,3)4/h6,11H,1-5H3,(H,12,13,14)
• InChI Key: YVZOVZAYBVMROT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NN1)C(=O)OC(C)(C)C)NC
• Molecular Formula: C10H18N4O2
• Molecular Weight: 226.28 g/mol

Description

“tert-Butyl (2-(methylamino)ethyl)carbamate” is a chemical compound with the CAS Number: 122734-32-1. It has a molecular weight of 174.24. The compound is used in laboratory chemicals.

Synthesis Analysis

The synthesis of similar compounds involves the use of protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents.

Molecular Structure Analysis

The InChI code for the compound is 1S/C8H18N2O2/c1-8(2,3)12-7(11)10-6-5-9-4/h9H,5-6H2,1-4H3,(H,10,11). This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound has a boiling point of 260.1°C at 760 mmHg. It is recommended to be stored in a dark place, sealed in dry, at room temperature. The physical form of the compound can be either solid or liquid.

Safety and Hazards

The compound has been classified with the signal word “Warning” under the GHS07 pictogram. The hazard statements associated with the compound are H315-H319-H335. Precautionary statements include P261-P305+P351+P338.